Cas no 50994-50-8 (Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)-)

• Product Name: Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)-
• CAS No: 50994-50-8
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• CID: 363645
• PubChem ID: 3301162
• Update Time: 2025-04-19

Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)-
• N-(4-hydroxy-2-methoxyphenyl)benzenesulfonamide
• Oprea1_129383
• DTXSID00391223
• Oprea1_021642
• AKOS003625136
• 50994-50-8

• Inchi： 1S/C13H13NO4S/c1-18-13-9-10(15)7-8-12(13)14-19(16,17)11-5-3-2-4-6-11/h2-9,14-15H,1H3
• InChI Key： DGAUCIDGZUNHMO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC(=CC=1OC)O)(=O)=O

Computed Properties

• Exact Mass: 279.05659
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 75.63